1. Home
  2. Product
  3. Reference Standards
  4. 1-Dehydro Aldosterone
1-Dehydro Aldosterone 1-Dehydro Aldosterone
Brand Name: Vulcanchem
CAS No.: 76959-24-5
VCID: VC0141076
InChI: InChI=1S/C21H28O5/c1-20-7-6-13(24)8-12(20)2-3-14-15-4-5-16(18(26)10-22)21(15,11-23)9-17(25)19(14)20/h6-8,14-17,19,22-23,25H,2-5,9-11H2,1H3/t14-,15+,16+,17-,19-,20-,21+/m0/s1
SMILES: CC12C=CC(=O)C=C1CCC3C2C(CC4(C3CCC4C(=O)CO)CO)O
Molecular Formula: C21H28O5
Molecular Weight: 360.45

1-Dehydro Aldosterone

CAS No.: 76959-24-5

Reference Standards

VCID: VC0141076

Molecular Formula: C21H28O5

Molecular Weight: 360.45

1-Dehydro Aldosterone - 76959-24-5

CAS No. 76959-24-5
Product Name 1-Dehydro Aldosterone
Molecular Formula C21H28O5
Molecular Weight 360.45
IUPAC Name (8S,9R,10R,11S,13R,14R,17S)-11-hydroxy-17-(2-hydroxyacetyl)-13-(hydroxymethyl)-10-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C21H28O5/c1-20-7-6-13(24)8-12(20)2-3-14-15-4-5-16(18(26)10-22)21(15,11-23)9-17(25)19(14)20/h6-8,14-17,19,22-23,25H,2-5,9-11H2,1H3/t14-,15+,16+,17-,19-,20-,21+/m0/s1
Standard InChIKey NQRIKQLQQGVSIZ-ZPRQWLIFSA-N
SMILES CC12C=CC(=O)C=C1CCC3C2C(CC4(C3CCC4C(=O)CO)CO)O
Synonyms (11β)-11,21-Dihydroxy-3,20-dioxopregna-1,4-dien-18-al; Δ1-Aldosterone; 11β,21-Dihydroxy-3,20-dioxopregna-1,4-dien-18-al; 1-Dehydroaldosterone;
Last Modified Aug 20 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19